N-(1-ethylpropyl)-3-methyl-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-ethylpropyl)-3-methyl-4-nitrobenzamide, also known as N-ethyl-N-methyl-4-nitro-3-(trifluoromethyl)benzamide (NMNTB), is a chemical compound with a molecular formula of C14H16F3N3O3. It is a yellow crystalline solid that is widely used in scientific research as a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP).
Mechanism of Action
NMNTB inhibits PARP by binding to the catalytic domain of the enzyme and preventing the formation of poly(ADP-ribose) chains. This leads to the accumulation of DNA damage and ultimately cell death. In addition to its effects on PARP, NMNTB has also been shown to inhibit the activity of other enzymes involved in DNA repair, such as DNA ligase III and XRCC1.
Biochemical and physiological effects:
NMNTB has been shown to have a number of biochemical and physiological effects. In addition to its effects on DNA repair enzymes, NMNTB has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis. It has also been shown to have anti-inflammatory effects and to inhibit the activation of NF-kappaB, a transcription factor involved in inflammation and immune responses.
Advantages and Limitations for Lab Experiments
One advantage of using NMNTB in lab experiments is its potency as a PARP inhibitor. It has been shown to be more potent than other PARP inhibitors such as olaparib and rucaparib. However, one limitation of using NMNTB is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are a number of potential future directions for research on NMNTB. One area of interest is its potential as a cancer therapeutic agent. Clinical trials are currently underway to investigate its efficacy in combination with other chemotherapeutic agents. Another area of interest is its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, there is ongoing research into the development of more potent and selective PARP inhibitors, which may lead to the discovery of new compounds with improved therapeutic potential.
Synthesis Methods
NMNTB can be synthesized using the following method. First, 4-nitro-3-(trifluoromethyl)benzoic acid is reacted with thionyl chloride to form 4-nitro-3-(trifluoromethyl)benzoyl chloride. The resulting compound is then reacted with N-(1-ethylpropyl)-3-methyl-4-nitrobenzamidethylamine to form NMNTB.
Scientific Research Applications
NMNTB is widely used in scientific research as a potent inhibitor of the enzyme PARP. PARP is an enzyme that is involved in DNA repair and maintenance of genomic stability. Inhibition of PARP has been shown to sensitize cancer cells to DNA-damaging agents, making it a promising target for cancer therapy. NMNTB has been shown to be a potent inhibitor of PARP and is currently being investigated as a potential cancer therapeutic agent.
properties
IUPAC Name |
3-methyl-4-nitro-N-pentan-3-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-4-11(5-2)14-13(16)10-6-7-12(15(17)18)9(3)8-10/h6-8,11H,4-5H2,1-3H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJGDGQPHPRPUPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)NC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.